Cas no 692774-37-1 (5-chloro-N-(2-ethoxyphenyl)-2-[(4-methoxybenzoyl)amino]benzamide)

• Product Name: 5-chloro-N-(2-ethoxyphenyl)-2-[(4-methoxybenzoyl)amino]benzamide
• CAS No: 692774-37-1
• MF: C₂₃H₂₁ClN₂O₄
• MW: 424.88
• CID: 6803535
• PubChem ID: 2192004
• Update Time: 2025-06-08

5-chloro-N-(2-ethoxyphenyl)-2-[(4-methoxybenzoyl)amino]benzamide Chemical and Physical Properties

Names and Identifiers

• CS-0999441
• BFC1108
• SCHEMBL21528253
• HY-161276
• 692774-37-1
• STL420424
• AKOS025256462
• AP-064/41685019
• 5-chloro-N-(2-ethoxyphenyl)-2-{[(4-methoxyphenyl)carbonyl]amino}benzamide
• 5-chloro-N-(2-ethoxyphenyl)-2-[(4-methoxybenzoyl)amino]benzamide

• Inchi： 1S/C23H21ClN2O4/c1-3-30-21-7-5-4-6-20(21)26-23(28)18-14-16(24)10-13-19(18)25-22(27)15-8-11-17(29-2)12-9-15/h4-14H,3H2,1-2H3,(H,25,27)(H,26,28)
• InChI Key： KSBAFMQAXIHVCL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C(NC1C=CC=CC=1OCC)=O)NC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 424.1189848g/mol
• Monoisotopic Mass: 424.1189848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 76.7Ų

Additional information on 5-chloro-N-(2-ethoxyphenyl)-2-[(4-methoxybenzoyl)amino]benzamide

5-Chloro-N-(2-Ethoxyphenyl)-2-[(4-Methoxybenzoyl)Amino]Benzamide: A Comprehensive Overview

5-Chloro-N-(2-Ethoxyphenyl)-2-[(4-Methoxybenzoyl)Amino]Benzamide, also known by its CAS Registry Number 692774-37-1, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a benzamide backbone, a chloro substituent, and ethoxy and methoxy groups. These functional groups contribute to its unique chemical properties and reactivity.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, acylation, and coupling reactions. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of such complex molecules, ensuring higher yields and better purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This approach is particularly beneficial for compounds like 5-Chloro-N-(2-Ethoxyphenyl)-2-[(4-Methoxybenzoyl)Amino]Benzamide, which require precise control over reaction conditions to avoid side reactions.

One of the most promising applications of this compound lies in its potential as a drug candidate. The presence of multiple functional groups makes it an ideal candidate for studying bioavailability, pharmacokinetics, and toxicity. Recent studies have highlighted the importance of such molecules in drug discovery pipelines, particularly in the development of targeted therapies for chronic diseases such as cancer and neurodegenerative disorders. The ethoxy and methoxy groups, for example, are known to enhance solubility and improve the absorption profile of drugs, making this compound a valuable lead for further research.

In addition to its pharmaceutical applications, 5-Chloro-N-(2-Ethoxyphenyl)-2-[(4-Methoxybenzoyl)Amino]Benzamide has shown potential in materials science. Its rigid structure and ability to form hydrogen bonds make it suitable for use in the development of advanced materials such as polymers and liquid crystals. Researchers have explored its use as a building block for self-assembling materials, where its functional groups play a crucial role in directing molecular interactions. This property has led to innovative applications in nanotechnology and electronics.

The study of this compound has also contributed to our understanding of chemical reactivity and molecular interactions. For example, recent investigations into its electronic properties have provided insights into how substituents influence the overall reactivity of benzamide derivatives. These findings have implications for the design of new catalysts and sensors, where precise control over electronic properties is essential.

In conclusion, 5-Chloro-N-(2-Ethoxyphenyl)-2-[(4-Methoxybenzoyl)Amino]Benzamide (CAS No. 692774-37-1) is a versatile compound with wide-ranging applications in chemistry, pharmacology, and materials science. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial development.